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Introduction
Albumin is the most abundant serum protein in mammals, playing a crucial role in maintaining

oncotic pressure and transporting a wide variety of endogenous and exogenous substances.[1]

The Bromocresol Green (BCG) assay is a widely used, simple, and rapid colorimetric method

for the quantitative determination of albumin in serum and plasma.[2] This method is based on

the specific binding of the anionic dye, bromocresol green, to albumin at an acidic pH.[1][3]

This binding results in a color change from yellow-green to green-blue, with the intensity of the

color being directly proportional to the albumin concentration.[1][3][4] The absorbance of the

resulting complex is measured spectrophotometrically, typically at or around 628 nm.[5][6][7]

Principle of the Method
The Bromocresol Green (BCG) assay relies on the ability of albumin to bind to the BCG dye. In

an acidic buffer (pH approximately 4.2), the BCG dye is yellow-green. When albumin is

present, it binds to the dye, causing a shift in the dye's absorption spectrum and a color change

to green-blue.[1][3] The intensity of the final color, measured by its absorbance, is proportional

to the concentration of albumin in the sample.[1]
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Caption: Principle of the Bromocresol Green Assay.

Materials and Reagents
Materials

Spectrophotometer or microplate reader capable of measuring absorbance at 620-630 nm[1]

[5][8]

Matched cuvettes (1.0 cm light path) or clear, flat-bottom 96-well microplates[1][8]

Calibrated single and multichannel pipettes[8]

Vortex mixer[3]

Test tubes[6]

Reagents
Bromocresol Green (BCG) Reagent: Typically contains BCG dye, a buffer to maintain a pH

of approximately 4.1-4.2 (e.g., succinate or acetate buffer), and a nonionic surfactant (e.g.,

Brij-35) to reduce blank absorbance and prevent turbidity.[1][4][9][10]

Albumin Standard: A stock solution of known albumin concentration (e.g., 5 g/dL Bovine

Serum Albumin).[1][8]
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Ultrapure Water or Double-Distilled Water[5][8]

Saline (0.9% NaCl) for sample dilution if necessary[1]

Experimental Protocols
The following protocols describe the procedure for determining serum albumin concentration

using the BCG assay in both microplate and cuvette formats. It is recommended to run

standards and samples in duplicate.[5]

Reagent Preparation
BCG Working Solution: If a concentrated stock is provided, dilute it with double-distilled

water to the working concentration. For example, a 5X concentrated solution should be

diluted 1:4.[5]

Albumin Standards: Prepare a series of albumin standards by diluting the albumin stock

solution with ultrapure water. A typical concentration range is 0.5 to 5.0 g/dL.[8][11] A blank

containing only ultrapure water (0 g/dL albumin) must be included.[8]

Sample Preparation: If necessary, dilute serum or plasma samples with ultrapure water or

saline to ensure the albumin concentration falls within the range of the standard curve. A 2-

fold dilution is common for serum and plasma samples.[8]

Microplate Assay Procedure
Pipette 5 µL of each standard and diluted sample into the appropriate wells of a 96-well

plate.[8]

Using a multichannel pipette, add 200 µL of the BCG reagent to each well.[8]

Gently tap the plate to ensure thorough mixing, being careful to avoid creating bubbles.[8]

Incubate the plate at room temperature for 5 to 10 minutes, protected from light.[5][8]

Measure the absorbance of each well at 620-630 nm using a microplate reader.[3][5][8]
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Label test tubes for a blank, standards, and samples.

Pipette 10 µL of distilled water (for the blank), each standard, and each sample into the

corresponding tubes.[5][6]

Add 250 µL of the BCG working solution to each tube and mix thoroughly.[5]

Incubate the tubes at room temperature for 10 minutes.[5]

Transfer the contents to a cuvette and measure the absorbance at 628 nm against the

reagent blank.[6]

Experimental Workflow Diagram
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Caption: Experimental workflow for the BCG serum albumin assay.
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Data Analysis
Blank Correction: Subtract the absorbance of the blank from the absorbance of all standards

and samples.[8]

Standard Curve: Plot the blank-corrected absorbance values of the standards against their

known concentrations. Perform a linear regression to obtain the equation of the line (y = mx

+ c), where y is the absorbance and x is the concentration.

Sample Concentration Calculation: Use the equation from the linear regression to calculate

the albumin concentration in the samples.[8] Alternatively, the concentration can be

calculated using the following formula:

Albumin Concentration (g/L) = [(OD of Sample - OD of Blank) / (OD of Standard - OD of

Blank)] × Concentration of Albumin Standard[5]

Quantitative Data Summary
Parameter Microplate Assay Cuvette Assay

Sample Volume 5 µL[8] 10 µL[5][6]

BCG Reagent Volume 200 µL[8] 250 µL[5]

Incubation Time 5-10 minutes[5][8] 10 minutes[5]

Incubation Temperature Room Temperature[5][8] Room Temperature[5]

Absorbance Wavelength 620-630 nm[3][5][8] 628 nm[5][6]
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Standard Albumin Concentrations for Standard Curve

13.92 g/L

8.7 g/L

6.96 g/L

4.35 g/L

3.48 g/L

1.74 g/L

0.87 g/L

0.435 g/L

(Example concentrations from a commercially available kit)[5]

Troubleshooting
Issue Potential Cause Suggested Solution

High Well-to-Well Variability

Inconsistent pipetting, air

bubbles, temperature

gradients across the plate.[8]

Use a multichannel pipette for

reagent addition, carefully

inspect for and remove

bubbles, and ensure the plate

and reagents are at room

temperature.[8]

Inconsistent Standard Curve
Pipetting errors, incorrect

standard dilutions.

Verify pipetting technique and

recalculate dilutions. Prepare

fresh standards for each

assay.[3]

Artificially High Results
Hemolysis or lipemia in the

sample.

Use a new, non-hemolyzed

sample. For lipemic samples,

use a sample blank or

ultracentrifugation to clear

lipids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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